Cas no 313270-24-5 (methyl 2-amino-7,7-dimethyl-5-oxo-4-phenyl-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate)

Methyl 2-amino-7,7-dimethyl-5-oxo-4-phenyl-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate is a chromene derivative with a fused cyclohexene and phenyl ring structure. This compound exhibits a multifunctional scaffold, incorporating ester, amino, and carbonyl groups, which make it a versatile intermediate in organic synthesis. Its rigid, polycyclic framework is advantageous for constructing pharmacologically active molecules, particularly in medicinal chemistry research. The presence of both electron-donating (amino) and electron-withdrawing (ester, carbonyl) groups enhances its reactivity in condensation and cyclization reactions. The steric influence of the geminal dimethyl group may contribute to selective reactivity, while the phenyl substituent offers potential for π-stacking interactions in target binding. This compound is typically employed in the development of heterocyclic compounds with potential biological activity.

methyl 2-amino-7,7-dimethyl-5-oxo-4-phenyl-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate structure

313270-24-5 structure

Product Name:methyl 2-amino-7,7-dimethyl-5-oxo-4-phenyl-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate

CAS No:313270-24-5

MF:C₁₉H₂₁NO₄

MW:327.374345541

CID:1446735

Update Time:2025-06-08

methyl 2-amino-7,7-dimethyl-5-oxo-4-phenyl-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- 4H-1-Benzopyran-3-carboxylic acid,2-amino-5,6,7,8-tetrahydro-7,7-dimethyl-5-oxo-4-phenyl-, methyl ester
- methyl 2-amino-7,7-dimethyl-5-oxo-4-phenyl-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate
- 4H-1-Benzopyran-3-carboxylic acid, 2-amino-5,6,7,8-tetrahydro-7,7-dimethyl-5-oxo-4-phenyl-, methyl ester
- Inchi： 1S/C19H21NO4/c1-19(2)9-12(21)15-13(10-19)24-17(20)16(18(22)23-3)14(15)11-7-5-4-6-8-11/h4-8,14H,9-10,20H2,1-3H3
- InChI Key： NBNOTWAEVQQITB-UHFFFAOYSA-N
- SMILES： C1(N)OC2CC(C)(C)CC(=O)C=2C(C2=CC=CC=C2)C=1C(OC)=O

methyl 2-amino-7,7-dimethyl-5-oxo-4-phenyl-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1516-4664-2μmol	methyl 2-amino-7,7-dimethyl-5-oxo-4-phenyl-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate	313270-24-5	90%+	2μmol	$57.0	2023-07-28
Life Chemicals	F1516-4664-5μmol	methyl 2-amino-7,7-dimethyl-5-oxo-4-phenyl-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate	313270-24-5	90%+	5μmol	$63.0	2023-07-28
Life Chemicals	F1516-4664-10μmol	methyl 2-amino-7,7-dimethyl-5-oxo-4-phenyl-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate	313270-24-5	90%+	10μmol	$69.0	2023-07-28
Life Chemicals	F1516-4664-20μmol	methyl 2-amino-7,7-dimethyl-5-oxo-4-phenyl-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate	313270-24-5	90%+	20μmol	$79.0	2023-07-28
Life Chemicals	F1516-4664-1mg	methyl 2-amino-7,7-dimethyl-5-oxo-4-phenyl-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate	313270-24-5	90%+	1mg	$54.0	2023-07-28
Life Chemicals	F1516-4664-2mg	methyl 2-amino-7,7-dimethyl-5-oxo-4-phenyl-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate	313270-24-5	90%+	2mg	$59.0	2023-07-28
Life Chemicals	F1516-4664-3mg	methyl 2-amino-7,7-dimethyl-5-oxo-4-phenyl-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate	313270-24-5	90%+	3mg	$63.0	2023-07-28
Life Chemicals	F1516-4664-4mg	methyl 2-amino-7,7-dimethyl-5-oxo-4-phenyl-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate	313270-24-5	90%+	4mg	$66.0	2023-07-28
Life Chemicals	F1516-4664-5mg	methyl 2-amino-7,7-dimethyl-5-oxo-4-phenyl-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate	313270-24-5	90%+	5mg	$69.0	2023-07-28
Life Chemicals	F1516-4664-10mg	methyl 2-amino-7,7-dimethyl-5-oxo-4-phenyl-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate	313270-24-5	90%+	10mg	$79.0	2023-07-28

methyl 2-amino-7,7-dimethyl-5-oxo-4-phenyl-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate Related Literature

1. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

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3. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

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5. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

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Additional information on methyl 2-amino-7,7-dimethyl-5-oxo-4-phenyl-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate

Comprehensive Overview of Methyl 2-amino-7,7-dimethyl-5-oxo-4-phenyl-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate (CAS No. 313270-24-5)

Methyl 2-amino-7,7-dimethyl-5-oxo-4-phenyl-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate (CAS No. 313270-24-5) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and synthetic chemistry research. This chromene derivative is characterized by its unique tetrahydro-4H-chromene core, which is functionalized with an amino group, a phenyl ring, and a methyl ester. Its molecular framework makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of heterocyclic compounds with potential therapeutic applications.

The compound's chromene scaffold is a privileged structure in medicinal chemistry, often associated with anti-inflammatory, antimicrobial, and anticancer properties. Researchers have explored its utility in designing novel small-molecule inhibitors and enzyme modulators, aligning with current trends in drug discovery. Recent studies highlight its role in targeting kinase pathways and oxidative stress-related mechanisms, topics frequently searched in academic and industrial databases. The presence of both electron-donating (amino) and electron-withdrawing (ester) groups enhances its reactivity, enabling diverse synthetic transformations.

From a synthetic perspective, methyl 2-amino-7,7-dimethyl-5-oxo-4-phenyl-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate is typically prepared via multicomponent reactions (MCRs), such as the Hantzsch condensation or Michael addition pathways. These methods are favored for their atom economy and scalability, addressing the growing demand for green chemistry practices. Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing its purity and confirming its structural integrity, as emphasized in recent publications.

In the context of drug delivery systems, this compound's lipophilic nature (due to the phenyl and ester moieties) has prompted investigations into its formulation in nanocarriers—a hot topic in pharmaceutical sciences. Its potential to improve bioavailability and targeted release aligns with searches for "enhanced drug solubility" and "controlled-release technologies." Furthermore, its chromophore properties make it a candidate for fluorescence-based imaging applications, another area of high interest in biomedical research.

Regulatory and safety profiles of CAS No. 313270-24-5 are rigorously evaluated to ensure compliance with global chemical standards. While not classified as hazardous, proper handling protocols are recommended to mitigate risks associated with fine powder inhalation or skin contact. The compound's stability under various pH and temperature conditions is frequently queried in chemical forums, reflecting user concerns about storage optimization.

In summary, methyl 2-amino-7,7-dimethyl-5-oxo-4-phenyl-5,6,7,8-tetrahydro-4H-chromene-3-carboxylate represents a versatile building block in organic synthesis and drug development. Its relevance to precision medicine and sustainable chemistry underscores its importance in contemporary research, answering frequent queries about "next-generation heterocycles" and "eco-friendly synthetic routes." Ongoing studies continue to unveil its potential, solidifying its position in the landscape of advanced chemical intermediates.